N-(4-methyl-5-nitropyridin-2-yl)acetamide

• IUPAC Name: N-(4-methyl-5-nitropyridin-2-yl)acetamide
• InChI: InChI=1S/C8H9N3O3/c1-5-3-8(10-6(2)12)9-4-7(5)11(13)14/h3-4H,1-2H3,(H,9,10,12)
• InChI Key: RXLYNDDWAMZCDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1[N+](=O)[O-])NC(=O)C
• Molecular Formula: C8H9N3O3
• DSSTOX Substance ID: DTXSID60543988
• Molecular Weight: 195.18 g/mol
• CAS No.: 90765-02-9

Description

N-(4-methyl-5-nitropyridin-2-yl)acetamide is a useful research compound. Its molecular formula is C8H9N3O3 and its molecular weight is 195.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antimalarial Activity : The synthesis of a series of compounds, including N-(4-methyl-5-nitropyridin-2-yl)acetamide derivatives, has shown promising results in antimalarial potency against Plasmodium berghei in mice. These compounds also demonstrated excellent activity against resistant strains of the parasite and showed potential for extended protection against infection after oral administration (Werbel et al., 1986).

• Carcinogenicity Studies : Research on 5-nitrofurans with heterocyclic substituents, including compounds structurally similar to this compound, has been conducted to investigate their carcinogenicity. These studies are crucial for understanding the potential health risks associated with such compounds (Cohen et al., 1975).

• Insecticide Research : Studies on chloropyridinyl neonicotinoid insecticides, which share some structural similarities with this compound, have been conducted to understand their metabolism in mice. These insecticides are important in crop protection and flea control, and understanding their metabolism can provide insights into their environmental impact and safety (Ford & Casida, 2006).

• Cancer Research : The design and synthesis of derivatives of this compound have been explored for their potential as inhibitors of Collapsin Response Mediator Protein 1 (CRMP 1), with implications in small lung cancer treatment. This research is pivotal in developing new therapeutic agents (Panchal et al., 2020).

• Organic Chemistry and Catalysis : The compound has been used in the context of asymmetric catalysis, particularly in reactions like the Henry reaction, which is important for synthesizing various biologically active molecules (Spangler & Wolf, 2009).

• Microbial Degradation of Pesticides : Research on a strain of Stenotrophomonas sp. has revealed its ability to hydrolyze acetamiprid, a chloropyridinyl neonicotinoid structurally related to this compound. This study is significant for understanding how certain bacteria can degrade synthetic insecticides, reducing environmental pollution (Tang et al., 2012).

Synthesis routes and methods I

Procedure details

4-Methyl-5-nitro-pyridin-2-ylamine (1.0 g) was treated with acetic anhydride according to General Procedure Y to give N-(4-Methyl-5-nitro-pyridin-2-yl)-acetamide (1.1 g). LCMS (m/z): 196. N-(4-Methyl-5-nitro-pyridin-2-yl)acetamide (0.5 g) was reduced under hydrogen atmosphere according to General Procedure Z to give N-(5-Amino-4-methyl-pyridin-2-yl)-acetamide (0.4 g), LCMS (m/z): 166. This was converted to 6-acetylamino-4-methyl-pyridine-3-sulfonyl chloride (0.35 g) according to General Procedure AA. LCMS (m/z): 249.

Synthesis routes and methods II

Procedure details